Cas no 16303-58-5 (5,5'-Dimethyl-2,2'-bithiophene)

5,5'-Dimethyl-2,2'-bithiophene structure
16303-58-5 structure
Product Name:5,5'-Dimethyl-2,2'-bithiophene
CAS No:16303-58-5
MF:C10H10S2
MW:194.316400051117
MDL:MFCD01927313
CID:162926
PubChem ID:284486
Update Time:2025-04-19

5,5'-Dimethyl-2,2'-bithiophene Chemical and Physical Properties

Names and Identifiers

    • 5,5'-Dimethyl-2,2'-bithiophene
    • 2,2'-Bithiophene,5,5'-dimethyl-
    • 2-methyl-5-(5-methylthiophen-2-yl)thiophene
    • 5,5 -Dimethyl-2,2 -bithiophene
    • 5,5'-DIMETHYL-2,2'-BITHIOPHENY
    • 5,5‘-Dimethyl-2,2‘-bithiophene
    • 5,5'-dimethyl-2,2'-bisthiophene
    • 5,5'-Dimethyl-2,2'-bithiophenyl
    • MFCD01927313
    • 2,2'-Bithiophene, 5,5'-dimethyl-
    • W-200151
    • AKOS005259599
    • 5,5/'-DIMETHYL-2,2/'-BITHIOPHENYL
    • DTXSID20300993
    • AI-942/13331366
    • NSC-140317
    • YSCK0533
    • 5,5'-DIMETHYL-(2,2')BITHIOPHENYL
    • 2-Methyl-5-(5-methyl-2-thienyl)thiophene
    • GEO-01160
    • Boc-Glu-Glu-Leumethylester
    • 16303-58-5
    • SCHEMBL29764
    • NSC140317
    • MDL： MFCD01927313
    • Inchi： 1S/C10H10S2/c1-7-3-5-9(11-7)10-6-4-8(2)12-10/h3-6H,1-2H3
    • InChI Key： DKHDQTBBXQMFPP-UHFFFAOYSA-N
    • SMILES： S1C(C)=CC=C1C1=CC=C(C)S1

Computed Properties

  • Exact Mass: 194.02200
  • Monoisotopic Mass: 194.022392
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 56.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.169
  • Melting Point: 65-68 °C
  • Boiling Point: 262.9°Cat760mmHg
  • Flash Point: 81.8°C
  • Refractive Index: 1.605
  • PSA: 56.48000
  • LogP: 4.09340
  • Solubility: Not available

5,5'-Dimethyl-2,2'-bithiophene Security Information

  • Safety Instruction： S24/25
  • Safety Term：S24/25
  • Storage Condition：Refrigerator (+4°C)

5,5'-Dimethyl-2,2'-bithiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,5'-Dimethyl-2,2'-bithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
203865-1g
2-Methyl-5-(5-methyl-2-thienyl)thiophene, 97%
 16303-58-5 97%
1g
 $129.00 2023-09-05
abcr
AB530190-1 g
5,5'-Dimethyl-2,2'-bithiophenyl; .
 16303-58-5
1g
 €106.00 2023-02-01
abcr
AB530190-1g
5,5'-Dimethyl-2,2'-bithiophenyl; .
 16303-58-5
1g
 €114.60 2025-03-19

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